![molecular formula C16H26O10 B5065381 tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate](/img/structure/B5065381.png)
tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate, also known as EDTB, is a chemical compound with a molecular formula of C14H20O10. It is a tetraester of butanetetracarboxylic acid and is used in various scientific research applications.
Mechanism of Action
Tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate acts as a chelating agent by forming coordinate bonds with metal ions. The carboxylate groups on this compound form bonds with metal ions, which allows for the removal of heavy metals from solutions. In addition, this compound has been shown to be an effective ligand for metal-based catalysts, which can be used in various organic reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to have low toxicity and is not considered to be harmful to humans or the environment.
Advantages and Limitations for Lab Experiments
One advantage of using tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate in lab experiments is its ability to selectively remove heavy metal ions from solutions. This makes it useful in environmental and analytical chemistry applications. However, this compound has limited solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are several future directions for research on tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate. One area of interest is the development of new this compound-based ligands for metal-based catalysts. Another area of interest is the synthesis of this compound-based MOFs for use in gas storage and separation applications. Additionally, research on the environmental impact of this compound and its potential use in wastewater treatment is needed.
Synthesis Methods
Tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate can be synthesized through the reaction of butanetetracarboxylic acid with ethyl alcohol in the presence of a catalyst such as sulfuric acid. The reaction produces this compound as a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
Tetraethyl 1,4-dihydroxy-1,1,4,4-butanetetracarboxylate has been used in various scientific research applications, including as a chelating agent for heavy metal ions, a complexing agent for rare earth metals, and a ligand for metal-based catalysts. It has also been used in the synthesis of metal-organic frameworks (MOFs) and as a building block for supramolecular chemistry.
properties
IUPAC Name |
tetraethyl 1,4-dihydroxybutane-1,1,4,4-tetracarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26O10/c1-5-23-11(17)15(21,12(18)24-6-2)9-10-16(22,13(19)25-7-3)14(20)26-8-4/h21-22H,5-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATNFJSUVNIWCQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC(C(=O)OCC)(C(=O)OCC)O)(C(=O)OCC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.